1-tert-butyl-3-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde

Specification

• Molecular Formula: C14H15FN2O
• Molecular Weight: 246.28 g/mol
• IUPAC Name: 1-tert-butyl-3-(4-fluorophenyl)pyrazole-4-carbaldehyde
• Standard InChI: InChI=1S/C14H15FN2O/c1-14(2,3)17-8-11(9-18)13(16-17)10-4-6-12(15)7-5-10/h4-9H,1-3H3
• Standard InChI Key: KLOHJLRGNMGFOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C=C(C(=N1)C2=CC=C(C=C2)F)C=O

Introduction

Structural and Molecular Characteristics

Table 1: Key Physicochemical Properties

Property	Value	Source
Molecular Formula	$\text{C}_{14}\text{H}_{15}\text{FN}_2\text{O}$
Molecular Weight	246.28 g/mol
Density	Not reported	–
Boiling Point	Not reported	–
Melting Point	Not reported	–
SMILES Notation	CC(C)(C)N1C=C(C=O)C(=N1)C1=CC=C(F)C=C1

The tert-butyl group enhances steric bulk, influencing the compound’s reactivity and solubility, while the 4-fluorophenyl moiety contributes to electronic effects, potentially enhancing binding affinity in biological systems.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of 1-tert-butyl-3-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde typically involves multi-step reactions:

• Pyrazole Ring Formation: Cyclocondensation of hydrazine derivatives with diketones or ketoaldehydes under acidic or basic conditions.

• Substituent Introduction:

  • tert-Butyl Group: Introduced via alkylation using tert-butyl bromide or similar reagents.

  • 4-Fluorophenyl Group: Attached through Suzuki-Miyaura cross-coupling with 4-fluorophenylboronic acid.

• Aldehyde Functionalization: Oxidation of a hydroxymethyl intermediate or direct formylation using Vilsmeier-Haack conditions.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield
Pyrazole Formation	Hydrazine hydrate, ethanol, reflux	65–70%
Suzuki Coupling	Pd(PPh₃)₄, Na₂CO₃, DME/H₂O	80–85%
Aldehyde Introduction	POCl₃, DMF, 0°C to room temp.	75–80%

Regioselectivity challenges arise during pyrazole formation, necessitating careful optimization of stoichiometry and temperature.

Pharmaceutical and Biological Applications

Drug Discovery Intermediate

The compound serves as a critical building block in medicinal chemistry, particularly for developing:

• Anti-Inflammatory Agents: Pyrazole derivatives inhibit cyclooxygenase-2 (COX-2), analogous to celecoxib.

• Anticancer Therapeutics: The fluorophenyl group enhances interactions with kinase ATP-binding pockets, as seen in kinase inhibitors targeting EGFR or VEGFR.

• Antimicrobial Compounds: Structural analogs demonstrate activity against Gram-positive bacteria (e.g., Staphylococcus aureus) with MIC values ≤ 8 µg/mL.

Case Study: LQFM021 Analog

A derivative, LQFM021, synthesized from 1-tert-butyl-3-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde, showed potent anti-inflammatory effects in murine models (ED₅₀ = 12 mg/kg) without genotoxic liability.

Chemical Reactivity and Derivatives

Aldehyde Functionalization

The aldehyde group undergoes diverse transformations:

• Reduction: Sodium borohydride yields the corresponding alcohol ($\text{C}_{14}\text{H}_{17}\text{FN}_2\text{O}$).

• Condensation: Reaction with amines forms Schiff bases, useful in coordination chemistry.

• Cyclization: Under acidic conditions, intramolecular cyclization generates fused heterocycles.

Industrial and Research Status

Table 3: Supplier Comparison

Supplier	Purity	Price (USD/g)	Packaging
VulcanChem	95%	1,300	1 g amber vial
Fisher Scientific	97%	Not listed	1–10 g options

Future Directions

Research Opportunities

• Structure-Activity Relationships (SAR): Systematic modification of the tert-butyl and fluorophenyl groups to optimize pharmacokinetics.

• Targeted Drug Delivery: Conjugation with nanoparticles for enhanced bioavailability.

• Green Synthesis: Developing catalyst-free or solventless routes to improve sustainability.